![molecular formula C20H21ClN4O2 B5560971 2-(4-chlorobenzyl)-8-(2-pyrazinylcarbonyl)-2,8-diazaspiro[4.5]decan-3-one](/img/structure/B5560971.png)
2-(4-chlorobenzyl)-8-(2-pyrazinylcarbonyl)-2,8-diazaspiro[4.5]decan-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-chlorobenzyl)-8-(2-pyrazinylcarbonyl)-2,8-diazaspiro[4.5]decan-3-one is a chemical compound that has gained significant attention in the scientific research community. The compound has been studied extensively due to its potential applications in various fields such as medicine, biology, and chemistry.
Scientific Research Applications
Anticancer and Antidiabetic Applications
- A study by Flefel et al. (2019) on spirothiazolidines analogs, which are structurally related to the compound , showed significant anticancer activities against human breast carcinoma and liver carcinoma cell lines. Additionally, some compounds exhibited higher therapeutic indices as alpha-amylase and alpha-glucosidase inhibitors than other tested compounds, suggesting potential antidiabetic applications (Flefel, El-Sofany, Al-Harbi, & El-Shahat, 2019).
Synthesis and Structural Analysis
- Martin‐Lopez and Bermejo (1998) described the synthesis of azaspiro[4.5]decane systems, including the preparation of compounds like 6-benzyloxycarbonyl-1-oxa-6-azaspiro[4.5]decan-2-one, demonstrating the versatility of these structures in synthetic chemistry (Martin‐Lopez & Bermejo, 1998).
Antihypertensive Activity
- Caroon et al. (1981) synthesized a series of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, showing potential as antihypertensive agents in animal models. This illustrates the potential of diazaspiro[4.5]decanes in cardiovascular therapeutics (Caroon, Clark, Kluge, Nelson, Strosberg, Unger, Michel, & Whiting, 1981).
Antimicrobial Agents
- Al-Ahmadi (1997) reported the synthesis of spirothiazolopyranopyrazoles, spirothiazolodihydropyridinopyrazole, and spirothiazolothiopyranopyrazoles from compounds structurally similar to 2-(4-chlorobenzyl)-8-(2-pyrazinylcarbonyl)-2,8-diazaspiro[4.5]decan-3-one, demonstrating their potential as antimicrobial agents (Al-Ahmadi, 1997).
Photochemical Reactions
- Schönberg, Singer, and Eckert (1980) explored the photochemical reactivity of diazaspiro[4.5]decanes, which is crucial for understanding the chemical behavior of these compounds under various conditions (Schönberg, Singer, & Eckert, 1980).
Chitin Synthase Inhibitors and Antifungal Agents
- Li et al. (2019) synthesized a series of diazaspiro[4.5]decan-1-one derivatives, demonstrating their potential as chitin synthase inhibitors and antifungal agents. This indicates the utility of such compounds in addressing fungal infections (Li, Wang, Zhang, Li, Shen, & Ji, 2019).
properties
IUPAC Name |
2-[(4-chlorophenyl)methyl]-8-(pyrazine-2-carbonyl)-2,8-diazaspiro[4.5]decan-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21ClN4O2/c21-16-3-1-15(2-4-16)13-25-14-20(11-18(25)26)5-9-24(10-6-20)19(27)17-12-22-7-8-23-17/h1-4,7-8,12H,5-6,9-11,13-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYVCLCPVLVIFEQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12CC(=O)N(C2)CC3=CC=C(C=C3)Cl)C(=O)C4=NC=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Chlorobenzyl)-8-(2-pyrazinylcarbonyl)-2,8-diazaspiro[4.5]decan-3-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.